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Chemical Profile of 6,6'-Dibromoindigo

The table below summarizes the core chemical and physical properties of the compound:

Property

Description

Chemical Name

Other Names

CAS Number

Molecular Formula

Molar Mass

Appearance

Key Identifier

6,6'-Dibromoindigo [1]

Tyrian Purple, Royal Purple, Imperial Purple [2]

19201-53-7 [1]

C16HsBraN202 [1]

420.060 g-mol-1 [1]

Deep purple solid [1]

Paul Friedlander, 1909 [2]

Historical & Experimental Context

Friedlander's discovery process was as remarkable as the find itself.
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¢ Ancient Production: Tyrian purple was originally produced from the mucus secretions of sea snails
in the Muricidae family, such as Murex brandaris [2]. The process was notoriously inefficient, requiring
an estimated 12,000 snails to yield just 1.4 grams of pure dye [3].

¢ Friedlander's Experiment: Friedlander conclusively identified the dye's structure by extracting it from
these same snails on a laboratory scale, confirming 6,6'-dibromoindigo as the principal coloring
matter [1] [2].

Modern Chemical Synthesis

While Friedldnder determined the structure, 6,6'-dibromoindigo had actually been synthesized in the
laboratory several years earlier, in 1903 [1]. However, developing a practical, efficient synthesis remained a
challenge for over a century. A significant advance came in 2010 with a publication titled "A Simple, Safe

and Efficient Synthesis of Tyrian Purple" [3].

The experimental workflow below outlines the key stages of a modern synthesis pathway, starting from 4-

bromo-2-nitroaniline.
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HBr, H202, EtOH

Crude Yield: 79%
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FeNH4(S0a)2

Yield: 62%
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Yield: 63%

y
(Sodium Nitrophenylethoxide Salt (79

Na2S204

Overall Yield from (6): 10%

Click to download full resolution via product page

Synthesis workflow for 6,6'-dibromoindigo, illustrating the sequence of reactions and intermediates [3].

Detailed Methodology & Optimization

The synthesis involves a multi-step process with specific optimizations at each stage [3]:

¢ Bromination of o-nitroaniline: The synthesis begins with the bromination of o-nitroaniline (2) to
produce 4-bromo-2-nitroaniline (3). An optimized procedure using HBr and Hz20:z in ethanol at 50°C
yields up to 80% of practically pure product [3].

¢ Synthesis of the Key Aldehyde Intermediate: Converting compound 3 to 4-bromo-2-
nitrobenzaldehyde (6) is a two-step process.
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o Formation of Oxime (4): Diazotization of 3 followed by reaction with formaldoxime yields the
crude benzaldoxime 4 in 79% yield. This step requires a finely divided suspension of the aniline
hydrochloride for successful diazotization [3].

o Cleavage to Aldehyde (6): Boiling the oxime with ferric ammonium sulfate provides the
aldehyde 6 in 62% crude yield. Researchers found other methods like ozonolysis or
hexamethylenetetramine-bromine gave inferior results (35% and 43% vyield, respectively) [3].

¢ Indigo Formation and Final Reduction: The final steps convert the aldehyde into the target

molecule.
o Henry Reaction: Reacting aldehyde 6 with nitromethane and sodium methoxide gives the

sodium salt 7 in 63% yield. This intermediate is labile and can dehydrate to a nitrostyrene side-
product [3].

o Reduction and Dye Formation: Reduction of 7 with basic sodium dithionite directly provides
6,6'-dibromoindigo (1), albeit in a lower yield of 10% based on the starting aldehyde 6 [3].

Modern Significance & Applications

While no longer a major commercial dye, 6,6'-dibromoindigo remains a curiosity with emerging
applications. Recent research has explored its semiconductor properties in thin films, suggesting potential

use in wearable electronics, where it may offer performance advantages over unsubstituted indigo [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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